Cas no 94244-15-2 (2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl-)
94244-15-2 structure
Product Name:2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl-
CAS No:94244-15-2
MF:C14H18O2
MW:218.291524410248
CID:812501
PubChem ID:179779
Update Time:2025-04-19
2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl-
- 7-ethoxy-2,2,8-trimethylchromene
- 2H-1-Benzopyran, 7-ethoxy-2,2,8-trimethyl-
- 94244-15-2
- XZCNHOQMWLPZGQ-UHFFFAOYSA-N
- DTXSID20915940
- 7-ethoxy-2,2,8-trimethyl-2H-chromene
- 7-Ethoxy-2,2,8-trimethyl-2H-1-benzopyran
- SCHEMBL10754732
-
- Inchi: 1S/C14H18O2/c1-5-15-12-7-6-11-8-9-14(3,4)16-13(11)10(12)2/h6-9H,5H2,1-4H3
- InChI Key: XZCNHOQMWLPZGQ-UHFFFAOYSA-N
- SMILES: O1C2C(C)=C(C=CC=2C=CC1(C)C)OCC
Computed Properties
- Exact Mass: 218.131
- Monoisotopic Mass: 218.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.011
- Boiling Point: 297.8°C at 760 mmHg
- Flash Point: 108.9°C
- Refractive Index: 1.515
- PSA: 18.46000
- LogP: 3.57790
2H-1-Benzopyran,7-ethoxy-2,2,8-trimethyl- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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